Cas no 1332529-60-8 (1-(2-Furyl)cyclopropylamine Hydrochloride)

• Product Name: 1-(2-Furyl)cyclopropylamine Hydrochloride
• CAS No: 1332529-60-8
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• MDL: MFCD19103325
• CID: 4695038
• Update Time: 2025-07-02

1-(2-Furyl)cyclopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2-furyl)cyclopropyl]amine hydrochloride
• [1-(2-Furyl)cyclopropyl]amine HCl
• 1-(furan-2-yl)cyclopropan-1-amine hydrochloride
• 1-(2-Furyl)cyclopropylamine Hydrochloride

• MDL： MFCD19103325
• Inchi： 1S/C7H9NO.ClH/c8-7(3-4-7)6-2-1-5-9-6;/h1-2,5H,3-4,8H2;1H
• InChI Key： FVUNBOONUXNMSG-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 39.2

Additional information on 1-(2-Furyl)cyclopropylamine Hydrochloride

Introduction to 1-(2-Furyl)cyclopropylamine Hydrochloride (CAS No. 1332529-60-8)

1-(2-Furyl)cyclopropylamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1332529-60-8, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural uniqueness of 1-(2-Furyl)cyclopropylamine Hydrochloride lies in its fused cyclopropyl and furyl moieties, which contribute to its distinct chemical behavior and biological activity.

The furyl group, characterized by a five-membered oxygen-containing ring, introduces polarity and reactivity to the molecule, while the cyclopropyl ring imparts rigidity and stability. This combination of structural features makes 1-(2-Furyl)cyclopropylamine Hydrochloride a versatile scaffold for medicinal chemists seeking to design novel therapeutic agents. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

Recent advancements in drug discovery have highlighted the importance of 1-(2-Furyl)cyclopropylamine Hydrochloride in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential as a precursor in synthesizing compounds with anti-inflammatory and antimicrobial properties. The furyl moiety, in particular, has been shown to interact with specific enzymes and receptors, modulating inflammatory responses and microbial growth.

In the context of oncology research, 1-(2-Furyl)cyclopropylamine Hydrochloride has been explored as a lead compound for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting these kinases, compounds derived from 1-(2-Furyl)cyclopropylamine Hydrochloride may offer novel therapeutic strategies for cancer treatment. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on several kinases, including those involved in tyrosine phosphorylation cascades.

The synthesis of 1-(2-Furyl)cyclopropylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in catalytic methods have further optimized these processes, enabling more efficient production scales suitable for industrial applications.

From a biochemical perspective, the interaction between 1-(2-Furyl)cyclopropylamine Hydrochloride and biological targets can be elucidated through computational modeling and experimental techniques such as X-ray crystallography. These methods provide insights into the binding mechanisms and affinity of the compound towards its intended targets. Such structural insights are critical for designing analogs with improved pharmacokinetic profiles and reduced side effects.

The pharmacological profile of 1-(2-Furyl)cyclopropylamine Hydrochloride also extends to neurological research. The furyl group's ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. Investigational studies have examined its effects on neurotransmitter systems, indicating possible roles in modulating mood disorders and cognitive functions. While further research is needed to fully understand these effects, the preliminary findings are promising.

In conclusion, 1-(2-Furyl)cyclopropylamine Hydrochloride (CAS No. 1332529-60-8) represents a valuable compound in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology. Continued investigation into this compound will likely yield novel derivatives with enhanced efficacy and safety profiles, contributing significantly to future drug development efforts.